Cas no 115810-23-6 (1,3,5-Triazine-2,4,6-triamine, N,N'''-1,2-ethanediylbis[N-[3-[[4,6-bis[butyl(1,2,2,6,6-pentamethyl-4-piperidinyl)amino]-1,3,5-triazin-2-yl]methylamino]propyl]-N',N''-dibutyl-N',N''-bis(1,2,2,6,6-pentamethyl-4-piperidinyl)- (9CI))

• Product Name: 1,3,5-Triazine-2,4,6-triamine, N,N'''-1,2-ethanediylbis[N-[3-[[4,6-bis[butyl(1,2,2,6,6-pentamethyl-4-piperidinyl)amino]-1,3,5-triazin-2-yl]methylamino]propyl]-N',N''-dibutyl-N',N''-bis(1,2,2,6,6-pentamethyl-4-piperidinyl)- (9CI)
• CAS No: 115810-23-6
• MF: C₁₃₄H₂₅₄N₃₂
• MW: 2313.66498994827
• CID: 216345
• Update Time: 2023-11-19

1,3,5-Triazine-2,4,6-triamine, N,N'''-1,2-ethanediylbis[N-[3-[[4,6-bis[butyl(1,2,2,6,6-pentamethyl-4-piperidinyl)amino]-1,3,5-triazin-2-yl]methylamino]propyl]-N',N''-dibutyl-N',N''-bis(1,2,2,6,6-pentamethyl-4-piperidinyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4,6-triamine,N,N'''-1,2-ethanediylbis[N-[3-[[4,6-bis[butyl(1,2,2,6,6-pentamethyl-4-piperidinyl)amino]-1,3,5-triazin-2-yl]methylamino]propyl]-N',N''-dibutyl-N',N''-bis(1,2,2,6,6-pentamethyl-4-piperidinyl)-(9CI)
• 1,3,5-Triazine-2,4,6-triamine,N,N'''-1,2-ethanediylbis[N-[3-[[4,6-bis[butyl(1,2,2,6,6-pentamethyl-4-piperidinyl)amino]-1,3,5-
• 1,3,5-Triazine-2,4,6-triamine,N,N'''-1,2-ethanediylbis[N-[3-[[4,6-bis[butyl(1,2,2,6,6-pentamethyl-4-piperidinyl)amino]-1,3,5-triazin-2-yl]methylamino]propyl]-N',N''-dibutyl-N',N''-bis(1,2,2,6,6-pentam
• 7O59CDL7VL
• Q27268637
• CID 121225709
• 1,3,5-Triazine-2,4,6-triamine, N,N'''-1,2-ethanediylbis[N-[3-[[4,6-bis[butyl(1,2,2,6,6-pentamethyl-4-piperidinyl)amino]-1,3,5-triazin-2-yl]methylamino]propyl]-N',N''-dibutyl-N',N''-bis(1,2,2,6,6-pentamethyl-4-piperidinyl)- (9CI)

• Inchi： 1S/C134H254N32/c1-51-59-73-159(99-83-119(9,10)149(43)120(11,12)84-99)111-135-107(136-112(143-111)160(74-60-52-2)100-85-121(13,14)150(44)122(15,16)86-100)147(41)69-67-71-157(109-139-115(163(77-63-55-5)103-91-127(25,26)153(47)128(27,28)92-103)145-116(140-109)164(78-64-56-6)104-93-129(29,30)154(48)130(31,32)94-104)81-82-158(110-141-117(165(79-65-57-7)105-95-131(33,34)155(49)132(35,36)96-105)146-118(142-110)166(80-66-58-8)106-97-133(37,38)156(50)134(39,40)98-106)72-68-70-148(42)108-137-113(161(75-61-53-3)101-87-123(17,18)151(45)124(19,20)88-101)144-114(138-108)162(76-62-54-4)102-89-125(21,22)152(46)126(23,24)90-102/h99-106H,51-98H2,1-50H3
• InChI Key： BPHATVWDXJIZMT-UHFFFAOYSA-N
• SMILES： N1(C)C(C)(C)CC(CC1(C)C)N(C1N=C(N(CCCN(C)C2=NC(=NC(=N2)N(CCCC)C2CC(C)(C)N(C)C(C)(C)C2)N(CCCC)C2CC(C)(C)N(C)C(C)(C)C2)CCN(CCCN(C)C2=NC(=NC(=N2)N(CCCC)C2CC(C)(C)N(C)C(C)(C)C2)N(CCCC)C2CC(C)(C)N(C)C(C)(C)C2)C2=NC(=NC(=N2)N(CCCC)C2CC(C)(C)N(C)C(C)(C)C2)N(CCCC)C2CC(C)(C)N(C)C(C)(C)C2)N=C(N=1)N(CCCC)C1CC(C)(C)N(C)C(C)(C)C1)CCCC

Computed Properties

• Exact Mass: 2313.089
• Monoisotopic Mass: 2312.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 32
• Heavy Atom Count: 166
• Rotatable Bond Count: 55
• Complexity: 3860
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 220

Experimental Properties

• Density: 1.015±0.06 g/cm3(Predicted)